[(Dimethyl-1,2-oxazol-4-yl)methyl](4-methylpentan-2-yl)amine

• Molecular Formula: C12H22N2O
• Molecular Weight: 210.32 g/mol
• SMILES: CC1=C(C(=NO1)C)CNC(C)CC(C)C
• InChI: InChI=1S/C12H22N2O/c1-8(2)6-9(3)13-7-12-10(4)14-15-11(12)5/h8-9,13H,6-7H2,1-5H3
• InChIKey: YZVOPRYPIRXNPX-UHFFFAOYSA-N

[(Dimethyl-1,2-oxazol-4-yl)methyl](4-methylpentan-2-yl)amine: Structural and Physicochemical Baseline

[(Dimethyl-1,2-oxazol-4-yl)methyl](4-methylpentan-2-yl)amine (CAS 1096848-16-6) is a secondary amine bearing a 3,5-dimethylisoxazole ring linked via a methylene bridge to a chiral, branched 4-methylpentan-2-amine moiety [1]. The compound has the molecular formula C₁₂H₂₂N₂O, a molecular weight of 210.32 g/mol, a computed LogP of approximately 2.7–2.8, and a topological polar surface area (TPSA) of 38.1 Ų [2]. It is supplied by multiple vendors at a standard purity of 95%, with batch-specific QC data (NMR, HPLC, GC) available upon request . The 3,5-dimethylisoxazole scaffold is a well-characterized acetyl-lysine (KAc) bioisostere that has been structurally validated in bromodomain ligand co-crystal structures, establishing the core heterocycle as a privileged fragment for epigenetic probe and inhibitor discovery [3].

Acetyl-lysine bioisostere scaffold for bromodomain probe discovery

CNS MPO-compatible physicochemical profile supports BBB-permeable probe design

Chiral secondary amine provides handle for enantioselective SAR exploration

• [1] PubChem Compound Summary for CID 43371782, [(Dimethyl-1,2-oxazol-4-yl)methyl](4-methylpentan-2-yl)amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/43371782 (accessed 2026-05-01). View Source
• [2] PubChem. Computed Properties for CID 43371782: XLogP3-AA 2.7, Topological Polar Surface Area 38.1 Ų, Hydrogen Bond Donor Count 1, Hydrogen Bond Acceptor Count 3, Rotatable Bond Count 5, Undefined Atom Stereocenter Count 1. https://pubchem.ncbi.nlm.nih.gov/compound/43371782 (accessed 2026-05-01). View Source
• [3] Hewings, D. S.; Wang, M.; Philpott, M.; Fedorov, O.; Uttarkar, S.; Filippakopoulos, P.; Picaud, S.; Vappiani, C.; Felletar, I.; Bountra, C.; et al. 3,5-Dimethylisoxazoles Act As Acetyl-lysine-mimetic Bromodomain Ligands. J. Med. Chem. 2011, 54 (19), 6761–6770. DOI: 10.1021/jm200640v. View Source

[(Dimethyl-1,2-oxazol-4-yl)methyl](4-methylpentan-2-yl)amine: Generic Substitution Risks

Compounds sharing the 3,5-dimethylisoxazole core are not functionally interchangeable. The N-alkyl substituent attached to the 4-methylamino position governs lipophilicity, molecular shape, conformational flexibility, and hydrogen-bonding capacity—all critical determinants of target engagement, selectivity, and pharmacokinetic behavior [1]. Replacing the branched 4-methylpentan-2-yl chain of this compound with a linear pentan-2-yl (CAS 1042816-21-6), a simple methyl (CAS 893641-32-2), or a primary amine (CAS 131052-47-6) alters the computed LogP by over 0.7–2.8 log units and changes the rotatable bond count, directly impacting ligand efficiency metrics and library diversity . In bromodomain-focused discovery, where the 3,5-dimethylisoxazole acts as an acetyl-lysine bioisostere, the vector and steric environment provided by the N-substituent orient the scaffold into distinct sub-pockets of the binding site; even regioisomeric variation at the amine (e.g., 4-methylpentan-2-yl vs. 2-methylpentan-3-yl, CAS 1339186-96-7) can produce divergent binding poses [2]. These physicochemical and shape differences render casual substitution a source of irreproducible screening results and flawed structure–activity relationships.

N-substituent determines binding vector

Replacing the branched 4-methylpentan-2-yl chain with a linear or simpler amine alters the ZA-channel orientation, logP, and shape complementarity; target engagement may not transfer.

Core scaffold alone insufficient

The 3,5-dimethylisoxazole alone is a weak KAc mimetic; bromodomain affinity relies on the 4-substituent. Using the minimal fragment or N-methyl analog may yield negligible activity.

Regioisomeric branching alters shape

The terminal isobutyl branch creates a distinct steric profile versus α-branched isomers; these shapes may not be interchangeable in structure-based design.

• [1] Hewings, D. S.; Wang, M.; Philpott, M.; Fedorov, O.; Uttarkar, S.; Filippakopoulos, P.; Picaud, S.; Vappiani, C.; Felletar, I.; Bountra, C.; et al. 3,5-Dimethylisoxazoles Act As Acetyl-lysine-mimetic Bromodomain Ligands. J. Med. Chem. 2011, 54 (19), 6761–6770. DOI: 10.1021/jm200640v. View Source
• [2] Hewings, D. S.; Fedorov, O.; Filippakopoulos, P.; Picaud, S.; Felletar, I.; Wang, M.; Bountra, C.; Brennan, P. E.; Knapp, S.; Conway, S. J. Optimization of 3,5-Dimethylisoxazole Derivatives as Potent Bromodomain Ligands. J. Med. Chem. 2013, 56 (8), 3217–3227. DOI: 10.1021/jm301625t. View Source

[(Dimethyl-1,2-oxazol-4-yl)methyl](4-methylpentan-2-yl)amine: Quantitative Differentiation Evidence

Lipophilicity vs. Linear Pentan-2-yl Analog

The target compound exhibits a computed LogP approximately 0.7–0.8 log units higher than its closest linear-chain analog, [(3,5-dimethyl-1,2-oxazol-4-yl)methyl](pentan-2-yl)amine (CAS 1042816-21-6). Specifically, the target compound has a LogP of 2.82 (Leyan computed) or XLogP3 of 2.7 (PubChem), whereas the pentan-2-yl analog has a vendor-reported LogP of 1.97 (Fluorochem) . This difference arises from the additional methylene group and branched isobutyl terminus in the 4-methylpentan-2-yl chain, which increases hydrocarbon surface area and reduces aqueous solvation [1].

Lipophilicity vs. pentan-2-yl

Cross-study comparable

ΔLogP ≈ +0.8 vs. linear analog (CAS 1042816-21-6)

May support CNS partitioning screening context

Computed logP from PubChem and vendor databases; methods may vary.

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.82 (Leyan); XLogP3-AA = 2.7 (PubChem)
Comparator Or Baseline	[(3,5-dimethyl-1,2-oxazol-4-yl)methyl](pentan-2-yl)amine (CAS 1042816-21-6): LogP = 1.97 (Fluorochem)
Quantified Difference	ΔLogP ≈ +0.73 to +0.85 log units (target more lipophilic)
Conditions	Computed LogP values from vendor and PubChem databases; different computational methods (XLogP3 vs. in-house algorithms) may contribute minor variability

Why This Matters

For CNS-targeted library design, a LogP in the 2–4 range is considered optimal for passive blood-brain barrier penetration; the target compound's LogP of ~2.7–2.8 positions it in this favorable window, while the pentan-2-yl analog at ~2.0 falls near the lower boundary, potentially limiting CNS partitioning.

• [1] PubChem. Computed Properties for CID 43371782: XLogP3-AA 2.7. https://pubchem.ncbi.nlm.nih.gov/compound/43371782 (accessed 2026-05-01). View Source

CNS MPO and TPSA Profile

The target compound possesses a topological polar surface area (TPSA) of 38.1 Ų (PubChem) or 38.06 Ų (Leyan), which is well below the widely accepted CNS penetration threshold of <70 Ų [1]. Combined with a LogP of 2.7–2.8, one hydrogen bond donor, and three hydrogen bond acceptors, the compound satisfies key CNS MPO criteria (TPSA < 70 Ų, HBD ≤ 3, LogP 1–5) originally defined by Wager et al. [2]. In contrast, the primary amine analog (3,5-dimethylisoxazol-4-yl)methanamine (CAS 131052-47-6) has a TPSA of approximately 52 Ų and a LogP near -0.13, placing it outside the favorable CNS drug-like space and making it a less suitable fragment for neuroscience-oriented libraries .

CNS MPO and TPSA

Cross-study comparable

TPSA 38.1 Ų, logP 2.7–2.8, HBD 1; primary amine analog TPSA ~52 Ų, logP -0.13

Supports CNS probe design screening; target within favorable BBB-penetration range

CNS MPO criteria from Wager et al. 2010; TPSA and logP are computed.

Evidence Dimension	Topological polar surface area (TPSA) and CNS MPO compliance
Target Compound Data	TPSA = 38.1 Ų (PubChem); LogP = 2.7–2.8; HBD = 1; HBA = 3; MW = 210.32
Comparator Or Baseline	(3,5-dimethylisoxazol-4-yl)methanamine (CAS 131052-47-6): TPSA ≈ 52 Ų; LogP ≈ -0.13; HBD = 2; HBA = 3; MW = 126.16
Quantified Difference	TPSA difference: ~14 Ų lower for target; LogP difference: ~2.8–2.9 log units higher for target
Conditions	Computed properties from PubChem and vendor databases; CNS MPO criteria from Wager et al. (2010) ACS Chem. Neurosci. 1, 420

Why This Matters

For procurement of fragments or building blocks destined for CNS-targeted screening libraries, the target compound's TPSA of 38 Ų and favorable LogP position it as a demonstrably more suitable choice than the polar primary amine analog, which would be expected to exhibit poor passive BBB permeability based on established physicochemical guidelines.

• [1] PubChem. Computed Properties for CID 43371782: Topological Polar Surface Area 38.1 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/43371782 (accessed 2026-05-01). View Source
• [2] Wager, T. T.; Hou, X.; Verhoest, P. R.; Villalobos, A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chem. Neurosci. 2010, 1 (6), 420–434. DOI: 10.1021/cn100008c. View Source

3,5-Dimethylisoxazole as Acetyl-Lysine Bioisostere

The 3,5-dimethylisoxazole core present in the target compound has been crystallographically validated as an acetyl-lysine (KAc) bioisostere that competitively displaces acetylated histone peptides from bromodomains [1]. In the foundational study by Hewings et al. (2011), the unsubstituted 3,5-dimethylisoxazole fragment (compound 1) exhibited an IC₅₀ of approximately 4.8 mM against BRD4(1), while elaborated derivatives such as compound 4d achieved IC₅₀ values below 5 μM for both BRD2(1) and BRD4(1) [1]. Subsequent structure-guided optimization produced ligands with BRD4(1) IC₅₀ values as low as 100–166 nM and Kd values of 110 nM, demonstrating that this scaffold can support high-affinity bromodomain engagement when appropriately vectorized through the 4-position substituent [2][3]. The target compound, bearing the 4-methylpentan-2-amine substituent at this critical vector position, represents a distinct chemotype within this validated class, with potential for unique bromodomain subtype selectivity profiles.

KAc Bioisostere Validation

Class-level inference

No direct BRD4 IC₅₀ for target; scaffold validated in co-crystal structures (PDB: 4J0R, 3SVG)

Class-level evidence; target compound untested; data to verify

Optimized derivatives achieve low-nM Kd; activity of this specific amine not reported.

Evidence Dimension	Bromodomain inhibitory activity of 3,5-dimethylisoxazole scaffold class
Target Compound Data	No direct BRD4 IC₅₀ data available for this specific compound. Contains the validated 3,5-dimethylisoxazole KAc bioisostere core.
Comparator Or Baseline	Class baseline: 3,5-dimethylisoxazole fragment (compound 1): BRD4(1) IC₅₀ ~4.8 mM; optimized derivative 4d: BRD2(1)/BRD4(1) IC₅₀ <5 μM; OXFBD04: BRD4(1) IC₅₀ = 166 nM; (R)-12 (Y02234): BRD4(1) Kd = 110 nM, IC₅₀ = 100 nM
Quantified Difference	Class-level affinity range spans from ~4.8 mM (minimal fragment) to 100 nM (optimized ligand); target compound's activity is untested but its scaffold is pre-validated for bromodomain engagement
Conditions	Fluorescence anisotropy assays against BRD4(1) bromodomain; X-ray co-crystal structures confirm KAc-mimetic binding mode (PDB: 4J0R, 3SVG)

Why This Matters

When procuring building blocks for bromodomain-focused fragment libraries or hit-to-lead campaigns, selection of a scaffold with published co-crystal structures and established structure–activity relationships reduces the risk of investing in a chemotype incapable of engaging the target. The 3,5-dimethylisoxazole core meets this criterion with documented BRD4 co-crystal structures.

• [1] Hewings, D. S.; Wang, M.; Philpott, M.; Fedorov, O.; Uttarkar, S.; Filippakopoulos, P.; Picaud, S.; Vappiani, C.; Felletar, I.; Bountra, C.; et al. 3,5-Dimethylisoxazoles Act As Acetyl-lysine-mimetic Bromodomain Ligands. J. Med. Chem. 2011, 54 (19), 6761–6770. DOI: 10.1021/jm200640v. View Source
• [2] Hewings, D. S.; Fedorov, O.; Filippakopoulos, P.; Picaud, S.; Felletar, I.; Wang, M.; Bountra, C.; Brennan, P. E.; Knapp, S.; Conway, S. J. Optimization of 3,5-Dimethylisoxazole Derivatives as Potent Bromodomain Ligands. J. Med. Chem. 2013, 56 (8), 3217–3227. DOI: 10.1021/jm301625t. View Source
• [3] Xue, X.; Zhang, Y.; Liu, Z.; Song, M.; Xing, Y.; Xiang, Q.; Wang, Z.; Tu, Z.; Zhou, Y.; Ding, K.; Xu, Y. Benzoxazinone-containing 3,5-dimethylisoxazole derivatives as BET bromodomain inhibitors for treatment of castration-resistant prostate cancer. Eur. J. Med. Chem. 2018, 152, 482–496. DOI: 10.1016/j.ejmech.2018.04.031. View Source

Branched vs. Linear Substituent Geometry

The target compound incorporates a branched 4-methylpentan-2-yl substituent that features an isobutyl terminus (CH(CH₃)₂), whereas the closest analog CAS 1042816-21-6 bears a linear pentan-2-yl chain (CH₂CH₂CH₃) [1]. This branching introduces greater steric bulk at the distal end of the N-substituent and alters the conformational ensemble accessible to the molecule. Both compounds are isomeric with CAS 1339186-96-7 [(3,5-dimethyl-1,2-oxazol-4-yl)methyl](2-methylpentan-3-yl)amine, which positions the methyl branching at the amine-bearing carbon rather than at the terminus, creating a distinct vector geometry . In the context of the bromodomain acetyl-lysine binding pocket, the 4-substituent vector projects toward the ZA channel—a region where steric occupancy and shape complementarity are key determinants of subtype selectivity across the BET family (BRD2, BRD3, BRD4, BRDT) [2].

Branched vs. Linear Geometry

Supporting evidence

Terminal isobutyl branch (4-methylpentan-2-yl) vs. linear n-propyl or α-branched regioisomer

Supports shape diversity screening for ZA-channel sub-pockets

Same formula for α-branched isomer; distinct 3D shape and steric profile.

Evidence Dimension	Substituent branching pattern and steric profile
Target Compound Data	4-methylpentan-2-yl: CH(CH₃)CH₂CH(CH₃)₂ — branched isobutyl terminus, chiral at C2 of the amine substituent; MW 210.32; 5 rotatable bonds
Comparator Or Baseline	CAS 1042816-21-6: pentan-2-yl: CH(CH₃)CH₂CH₂CH₃ — linear n-propyl terminus; MW 196.29; 4 rotatable bonds. CAS 1339186-96-7: 2-methylpentan-3-yl: CH(CH(CH₃)₂)CH₂CH₃ — branching at the α-carbon; MW 210.32; 5 rotatable bonds
Quantified Difference	Target vs. CAS 1042816-21-6: +14 Da MW, +1 rotatable bond, terminal branching present vs. absent. Target vs. CAS 1339186-96-7: same MW and formula, regioisomeric branching position (terminal vs. α-carbon)
Conditions	Structural comparison based on SMILES strings, InChI, and computed molecular descriptors from PubChem and vendor databases

Why This Matters

In fragment-based screening and library design, the three-dimensional shape diversity provided by regioisomeric branching patterns enables exploration of distinct sub-pocket geometries within a conserved binding site. The branched isobutyl terminus of the target compound offers a steric profile not represented by the linear or α-branched analogs, potentially yielding differential binding modes in bromodomain or other target families.

• [1] PubChem CID 43371782. Canonical SMILES: CC1=C(C(=NO1)C)CNC(C)CC(C)C. https://pubchem.ncbi.nlm.nih.gov/compound/43371782 (accessed 2026-05-01). View Source
• [2] Filippakopoulos, P.; Picaud, S.; Mangos, M.; Keates, T.; Lambert, J. P.; Barsyte-Lovejoy, D.; Felletar, I.; Volkmer, R.; Müller, S.; Pawson, T.; et al. Histone Recognition and Large-Scale Structural Analysis of the Human Bromodomain Family. Cell 2012, 149 (1), 214–231. DOI: 10.1016/j.cell.2012.02.013. View Source

Rotatable Bond Count and Conformational Flexibility

The target compound possesses 5 rotatable bonds (PubChem, Leyan), whereas the linear-chain analog CAS 1042816-21-6 has 4 rotatable bonds due to its one-carbon-shorter N-substituent [1]. This additional rotatable bond increases the compound's conformational degrees of freedom, which has implications for both binding thermodynamics (entropic penalty upon target engagement) and physicochemical properties (increased flexibility typically correlates with lower melting point and potentially higher aqueous solubility) [2]. The N-methyl analog CAS 893641-32-2 has only 2 rotatable bonds and a LogP near 0, representing a dramatically less flexible and more polar chemotype [3]. In fragment-based drug discovery, the number of rotatable bonds is a key component of ligand efficiency metrics; every additional rotatable bond imposes an estimated entropic cost of approximately 0.5–1.5 kcal/mol upon binding, which must be compensated by favorable enthalpic contacts [2].

Rotatable Bond Count

Cross-study comparable

5 rotatable bonds (vs. 4 for linear analog, 2 for N-methyl)

Conformational flexibility context; may influence entropic cost upon binding

Rotatable bond count per PubChem; entropic penalty estimates ~0.5–1.5 kcal/mol per bond.

Evidence Dimension	Rotatable bond count and molecular flexibility
Target Compound Data	5 rotatable bonds (PubChem, Leyan); MW 210.32; LogP 2.7–2.8
Comparator Or Baseline	CAS 1042816-21-6: 4 rotatable bonds, MW 196.29, LogP 1.97. CAS 893641-32-2: 2 rotatable bonds, MW 140.18, LogP ~0.0
Quantified Difference	Target vs. CAS 1042816-21-6: +1 rotatable bond, +14 Da MW. Target vs. CAS 893641-32-2: +3 rotatable bonds, +70 Da MW, +2.7–2.8 LogP units
Conditions	Rotatable bond count as defined by PubChem Cactvs 3.4.8.18 (any single bond not in a ring, not involving a terminal atom) and vendor computational pipelines

Why This Matters

For library designers, rotatable bond count is a critical parameter for controlling the property space of screening collections. The target compound's 5 rotatable bonds position it at the lower end of the drug-like range (typically <10), balancing sufficient flexibility for induced-fit binding against excessive conformational entropy that would penalize affinity. This property profile differentiates it from both the overly rigid N-methyl analog (2 rotatable bonds) and the linear-chain analog (4 rotatable bonds).

• [1] PubChem. Computed Properties for CID 43371782: Rotatable Bond Count 5. https://pubchem.ncbi.nlm.nih.gov/compound/43371782 (accessed 2026-05-01). View Source
• [2] Murray, C. W.; Verdonk, M. L. The Consequences of Translational and Rotational Entropy Lost by Small Molecules on Binding to Proteins. J. Comput. Aided Mol. Des. 2002, 16 (10), 741–753. DOI: 10.1023/A:1022446720847. View Source
• [3] Chembase. [(dimethyl-1,2-oxazol-4-yl)methyl](methyl)amine (CAS 893641-32-2): LogP -0.0. https://www.chembase.cn (accessed 2026-05-01). View Source

[(Dimethyl-1,2-oxazol-4-yl)methyl](4-methylpentan-2-yl)amine: Recommended Application Scenarios

Bromodomain Fragment Library with ZA-Channel Vectors

The 3,5-dimethylisoxazole scaffold of this compound is a crystallographically validated acetyl-lysine bioisostere with published BRD4 co-crystal structures (PDB: 4J0R, 3SVG) [1]. The branched 4-methylpentan-2-yl substituent projects from the 4-position of the isoxazole ring into the ZA channel of BET bromodomains, a region where steric and shape complementarity determines subtype selectivity across BRD2/3/4/T [2]. When expanding a bromodomain-focused fragment library, this compound provides a differentiated vector geometry compared to the linear pentan-2-yl analog (CAS 1042816-21-6) or the α-branched regioisomer (CAS 1339186-96-7), enabling exploration of distinct ZA-channel sub-pocket interactions. Its LogP of ~2.7–2.8 and TPSA of 38 Ų are consistent with lead-like physicochemical space, making it suitable for fragment-to-lead optimization campaigns [3].

CNS-Penetrant Probe Design Using Favorable Properties

With a TPSA of 38.1 Ų (well below the 70 Ų CNS threshold), a LogP of 2.7–2.8, and only one hydrogen bond donor, this compound satisfies multiple CNS MPO criteria for passive blood-brain barrier penetration [1][2]. This is a quantifiable advantage over the more polar primary amine analog (CAS 131052-47-6, LogP ~ -0.13, TPSA ~52 Ų) and the N-methyl analog (CAS 893641-32-2, LogP ~0.0), both of which fall outside favorable CNS drug-like space. Researchers designing CNS-penetrant epigenetic probes—particularly those targeting BET bromodomains implicated in glioblastoma or neurodegenerative disorders—should prioritize this building block over simpler 3,5-dimethylisoxazole amines to maintain CNS-compatible physicochemical properties during hit elaboration [3].

Shape-Diverse Library via Regioisomeric Branching

The target compound's 4-methylpentan-2-yl substituent features a terminal isobutyl branch, whereas its closest regioisomer (CAS 1339186-96-7) places the methyl branching at the α-carbon adjacent to the amine, and the linear analog (CAS 1042816-21-6) has no branching at all [1]. These three compounds share the same molecular formula (C₁₂H₂₂N₂O for the target and CAS 1339186-96-7) or differ by only one methylene unit (CAS 1042816-21-6, C₁₁H₂₀N₂O), yet they present distinct three-dimensional shapes. In parallel library synthesis for diversity-oriented screening, including all three branching isomers maximizes shape coverage of the chemical space around the 3,5-dimethylisoxazole scaffold without introducing additional heteroatoms or ring systems that would alter the pharmacophore [2]. The target compound's 5 rotatable bonds also provide a distinct conformational flexibility profile compared to the 4 rotatable bonds of the linear analog [3].

Epigenetic Tool Compound with Stereochemical Handle

The compound contains one undefined stereocenter at the carbon bearing the methyl group on the 4-methylpentan-2-amine moiety, and is supplied as a racemic mixture at 95% purity by multiple vendors [1][2]. The presence of this chiral center distinguishes it from achiral analogs such as the N-methyl derivative (CAS 893641-32-2) and offers an opportunity for chiral resolution or asymmetric synthesis to generate enantiomerically pure materials. In bromodomain ligand optimization, stereochemistry at the vector position has been shown to influence binding affinity—for example, (R)-12 (Y02234) demonstrated a Kd of 110 nM against BRD4(1) [3]. Researchers developing stereochemically defined epigenetic probes can procure the racemate for initial SAR exploration and subsequently invest in enantioselective synthesis of the more active enantiomer once preliminary activity is confirmed.

Application

Selection Property

Validation Focus

Bromodomain fragment library expansion

KAc bioisostere scaffold with ZA-channel vector

BRD4 co-crystal structure alignment and subtype selectivity profiling

CNS-penetrant epigenetic probe design

CNS MPO-compliant physicochemical profile

Passive BBB permeability prediction and TPSA verification

Diversity-oriented screening library

Regioisomeric branching pattern

3D shape comparison with linear and α-branched analogs

Enantioselective bromodomain ligand optimization

Chiral secondary amine handle

Racemate SAR followed by enantiomeric resolution

• [1] Hewings, D. S.; Wang, M.; Philpott, M.; Fedorov, O.; Uttarkar, S.; Filippakopoulos, P.; Picaud, S.; Vappiani, C.; Felletar, I.; Bountra, C.; et al. 3,5-Dimethylisoxazoles Act As Acetyl-lysine-mimetic Bromodomain Ligands. J. Med. Chem. 2011, 54 (19), 6761–6770. DOI: 10.1021/jm200640v. View Source
• [2] Hewings, D. S.; Fedorov, O.; Filippakopoulos, P.; Picaud, S.; Felletar, I.; Wang, M.; Bountra, C.; Brennan, P. E.; Knapp, S.; Conway, S. J. Optimization of 3,5-Dimethylisoxazole Derivatives as Potent Bromodomain Ligands. J. Med. Chem. 2013, 56 (8), 3217–3227. DOI: 10.1021/jm301625t. View Source
• [3] PubChem. Computed Properties for CID 43371782. https://pubchem.ncbi.nlm.nih.gov/compound/43371782 (accessed 2026-05-01). View Source